2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C28H22FN5O/c1-17-11-24-25(12-18(17)2)33-28(32-24)19(14-30)13-20-15-34(26-6-4-3-5-23(20)26)16-27(35)31-22-9-7-21(29)8-10-22/h3-13,15H,16H2,1-2H3,(H,31,35)(H,32,33)/b19-13-
• InChI Key: UWNDDAMLRCLOIR-UYRXBGFRSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)C(=CC3=CN(C4=CC=CC=C43)CC(=O)NC5=CC=C(C=C5)F)C#N
• Isomeric SMILES: CC1=CC2=C(C=C1C)N=C(N2)/C(=C\C3=CN(C4=CC=CC=C43)CC(=O)NC5=CC=C(C=C5)F)/C#N
• Molecular Formula: C28H22FN5O
• Molecular Weight: 463.5 g/mol

Description

2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-fluorophenyl)acetamide is a complex organic compound that has garnered significant interest in various scientific fields This compound is characterized by its intricate structure, which includes a benzimidazole moiety, an indole ring, and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-fluorophenyl)acetamide typically involves multiple steps, starting with the preparation of the benzimidazole and indole intermediates. The key steps include:

Preparation of Benzimidazole Intermediate: The benzimidazole intermediate can be synthesized by reacting o-phenylenediamine with a suitable carboxylic acid derivative under acidic conditions.

Formation of Indole Intermediate: The indole intermediate is prepared by Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde.

Coupling Reaction: The benzimidazole and indole intermediates are then coupled using a suitable coupling agent, such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), in the presence of a base like triethylamine.

Introduction of the Fluorophenyl Group:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the implementation of green chemistry principles to minimize waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-fluorophenyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the benzimidazole and indole rings, leading to the formation of quinone-like structures.

Reduction: Reduction reactions can target the cyano group, converting it to an amine or other reduced forms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-fluorophenyl)acetamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its ability to interact with various biological targets.

Biology: It is used in biological assays to study its effects on cellular processes and pathways.

Industrial Applications: The compound’s unique structure makes it a candidate for use in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-fluorophenyl)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or other proteins, modulating their activity. This interaction can lead to changes in cellular signaling pathways, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-chlorophenyl)acetamide
• 2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-methylphenyl)acetamide

Uniqueness

The presence of the fluorophenyl group in 2-[3-[(Z)-2-cyano-2-(5,6-dimethyl-1H-benzimidazol-2-yl)ethenyl]indol-1-yl]-N-(4-fluorophenyl)acetamide imparts unique properties, such as increased lipophilicity and potential for specific interactions with biological targets, distinguishing it from similar compounds.